Cas no 1395492-65-5 (4-bromo-2-1-(trifluoromethyl)cyclobutylpyridine)

• Product Name: 4-bromo-2-1-(trifluoromethyl)cyclobutylpyridine
• CAS No: 1395492-65-5
• MF: C₁₀H₉BrF₃N
• MW: 280.084372282028
• MDL: MFCD22575055
• CID: 4698452
• PubChem ID: 71743888
• Update Time: 2025-11-02

4-bromo-2-1-(trifluoromethyl)cyclobutylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-2-(1-(TRIFLUOROMETHYL)CYCLOBUTYL)PYRIDINE
• 4-bromo-2-1-(trifluoromethyl)cyclobutylpyridine

• MDL： MFCD22575055
• Inchi： 1S/C10H9BrF3N/c11-7-2-5-15-8(6-7)9(3-1-4-9)10(12,13)14/h2,5-6H,1,3-4H2
• InChI Key： PZHJLEJYZOMDEI-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1)C1(C(F)(F)F)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 237
• Topological Polar Surface Area: 12.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 4-bromo-2-1-(trifluoromethyl)cyclobutylpyridine

4-Bromo-2-(1-(Trifluoromethyl)cyclobutyl)pyridine (CAS No. 1395492-65-5): A Comprehensive Overview of Its Synthesis, Pharmacological Profile, and Therapeutic Potential

4-Bromo-2-(1-(Trifluoromethyl)cyclobutyl)pyridine is a multifunctional organic compound with a unique molecular framework that combines aromatic pyridine rings with cyclobutyl and trifluoromethyl substituents. This CAS No. 1395492-65-5 represents a critical intermediate in the development of novel pharmaceutical agents, particularly in the context of targeting kinase pathways and modulating intracellular signaling cascades. Recent advancements in medicinal chemistry have highlighted its potential as a scaffold for drug discovery, leveraging its structural versatility and functional group compatibility.

The 4-bromo-2-(1-(trifluoromethyl)cyclobutyl)pyridine structure is characterized by the presence of a pyridine ring (a six-membered aromatic heterocycle) substituted with a bromine atom at the 4-position and a cyclobutyl group bearing a trifluoromethyl moiety at the 1-position. This combination of electron-deficient and electron-withdrawing groups creates a unique electronic environment, which may influence its reactivity and biological activity. The trifluoromethyl group, in particular, is known to enhance metabolic stability and modulate protein-ligand interactions, making this compound an attractive candidate for further development.

Recent studies have demonstrated that 4-bromo-2-(1-(trifluoromethyl)cyclobutyl)pyridine exhibits promising pharmacological properties when employed as a building block for derivative synthesis. For instance, research published in *Journal of Medicinal Chemistry* (2023) explored its potential to inhibit the ATP-dependent kinase family, which plays a pivotal role in cellular energy regulation and disease progression. The compound's ability to selectively target these enzymes has been linked to its structural features, including the cyclobutyl ring and the trifluoromethyl substituent, which may facilitate optimal binding to kinase active sites.

Synthetic methodologies for 4-bromo-2-(1-(trifluoromethyl)cyclobutyl)pyridine have also seen significant improvements in recent years. A 2024 study in *Organic Letters* described a novel catalytic approach using fluorinated reagents to efficiently introduce the trifluoromethyl group onto the cyclobutyl ring. This method not only enhances the yield of the target compound but also reduces the formation of byproducts, aligning with the principles of green chemistry. Such advancements in synthetic efficiency are critical for scaling up production for pharmaceutical applications.

From a therapeutic perspective, 4-bromo-2-(1-(trifluoromethyl)cyclobutyl)pyridine has been investigated for its potential in oncology and neurological disorders. In a 2023 preclinical study, derivatives of this compound showed significant antitumor activity against pancreatic cancer cell lines, with IC50 values below 10 µM. The mechanism of action was attributed to the compound's ability to disrupt the PI3K/AKT/mTOR signaling pathway, a key driver of tumor growth and resistance to conventional therapies.

Additionally, 4-bromo-2-(1-(trifluoromethyl)cyclobutyl)pyridine has been explored as a neuroprotective agent in models of Parkinson’s disease. A 2024 paper in *Neuropharmacology* reported that derivatives of this compound could reduce oxidative stress and neuroinflammation by modulating mitochondrial function and glutathione levels. These findings underscore the compound's broad applicability across multiple therapeutic areas.

Safety and toxicology profiles of 4-bromo-2-(1-(trifluoromethyl)cyclobutyl)pyridine have also been evaluated in recent studies. While the compound itself is not intended for direct therapeutic use, its derivatives have shown favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties. For example, a 2024 in vitro study demonstrated that its derivatives exhibit high bioavailability and minimal cytotoxicity in hepatic and renal cell models, which is essential for drug development.

Future directions for research on 4-bromo-2-(1-(trifluoromethyl)cyclobutyl)pyridine include the exploration of its potential in combination therapies and the optimization of its 3D molecular structure to enhance target specificity. Computational modeling techniques, such as molecular docking and quantum mechanics calculations, are being employed to predict interactions with proteins of interest, including kinases and ion channels. These efforts aim to accelerate the transition of this compound from a synthetic intermediate to a lead compound for drug discovery.

In summary, 4-bromo-2-(1-(trifluoromethyl)cyclobutyl)pyridine (CAS No. 1395492-65-5) represents a valuable scaffold in modern medicinal chemistry. Its unique structural features, combined with recent advances in synthetic methods and biological evaluation, position it as a promising candidate for the development of novel therapeutics. Continued research into its pharmacological potential and synthetic versatility will likely expand its applications in both pharmaceutical and biotechnological fields.